Cas no 378764-56-8 (ethyl 4-methyl-2-(3-methyl-1-benzofuran-2-amido)-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 4-methyl-2-(3-methyl-1-benzofuran-2-amido)-1,3-thiazole-5-carboxylate
• CAS No: 378764-56-8
• MF: C₁₇H₁₆N₂O₄S
• MW: 344.384943008423
• CID: 6259829
• PubChem ID: 777079
• Update Time: 2025-05-20

ethyl 4-methyl-2-(3-methyl-1-benzofuran-2-amido)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-methyl-2-(3-methyl-1-benzofuran-2-amido)-1,3-thiazole-5-carboxylate
• Oprea1_118255
• AKOS005631256
• SCHEMBL16688460
• F1780-0007
• ethyl 4-methyl-2-[(3-methyl-1-benzofuran-2-carbonyl)amino]-1,3-thiazole-5-carboxylate
• AKOS000528119
• 378764-56-8
• Oprea1_765362
• Z30385331
• ethyl 4-methyl-2-(3-methylbenzofuran-2-carboxamido)thiazole-5-carboxylate

• Inchi： 1S/C17H16N2O4S/c1-4-22-16(21)14-10(3)18-17(24-14)19-15(20)13-9(2)11-7-5-6-8-12(11)23-13/h5-8H,4H2,1-3H3,(H,18,19,20)
• InChI Key： CVDUAIZKZIOCEB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)N=C1NC(C1=C(C)C2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 344.08307817g/mol
• Monoisotopic Mass: 344.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 110Ų

Additional information on ethyl 4-methyl-2-(3-methyl-1-benzofuran-2-amido)-1,3-thiazole-5-carboxylate

Ethyl 4-Methyl-2-(3-Methyl-1-Benzofuran-2-Amido)-1,3-Thiazole-5-Carboxylate: A Comprehensive Overview

Ethyl 4-methyl-2-(3-methyl-1-benzofuran-2-amido)-1,3-thiazole-5-carboxylate, with CAS No. 378764-56-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiazole ring with a benzofuran moiety and an ethyl ester group. The combination of these structural elements contributes to its potential applications in drug design and material science.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common structural motif in various bioactive molecules. In this compound, the thiazole ring is substituted at the 4-position with a methyl group and at the 2-position with an amide group derived from 3-methylbenzofuran. The benzofuran moiety, a fused bicyclic structure consisting of a benzene ring and a furan ring, adds aromatic stability and potential for additional functionalization. The ethyl ester group at the 5-position of the thiazole ring further enhances the compound's solubility and bioavailability.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. For instance, researchers have explored the potential of thiazole-containing compounds as inhibitors of various enzymes, including kinases and proteases. The presence of the benzofuran moiety in this compound may also contribute to its ability to interact with biological targets through π-π stacking or hydrogen bonding interactions.

The synthesis of ethyl 4-methyl-2-(3-methyl-1-benzofuran-2-amido)-1,3-thiazole-5-carboxylate involves a multi-step process that typically includes the formation of the thiazole ring followed by substitution reactions to introduce the amide and ester groups. The use of microwave-assisted synthesis or other modern techniques has been reported to enhance the efficiency and yield of such reactions.

In terms of applications, this compound has shown promise in preliminary biological assays as a potential lead for anti-inflammatory or anti-cancer agents. Its ability to modulate cellular pathways through interactions with key proteins makes it a valuable candidate for further exploration in preclinical studies.

Moreover, the structural flexibility provided by the ester group allows for further functionalization, enabling researchers to explore derivatives with enhanced pharmacokinetic properties or improved bioavailability. Such modifications could potentially lead to more effective therapeutic agents.

In conclusion, ethyl 4-methyl-2-(3-methyl-1-benzofuran-2-amido)-1,3-thiazole-5-carboxylate represents an intriguing compound with diverse potential applications in medicinal chemistry and beyond. Its unique structure and promising biological activity make it an attractive target for further research and development.